![molecular formula C7H6N2O2 B1430294 6-Hydroxy-5-aza-2-oxindole CAS No. 1190320-35-4](/img/structure/B1430294.png)
6-Hydroxy-5-aza-2-oxindole
Overview
Description
6-Hydroxy-5-aza-2-oxindole is a chemical compound with the molecular formula C7H6N2O2 and a molecular weight of 150.13 g/mol . It is not intended for human or veterinary use, but for research purposes only.
Synthesis Analysis
The synthesis of oxindoles, including this compound, often involves strategies such as palladium-catalyzed cyclization, which converts α-chloroacetanilides to oxindoles in good to excellent yields . Other methods include the use of N-heterocyclic nitrenium (NHN) salts as catalytic electron acceptors for charge transfer complex photoactivations .Molecular Structure Analysis
The molecular structure of this compound is represented by the IUPAC name 3,5-dihydro-1H-pyrrolo[3,2-c]pyridine-2,6-dione. The InChI representation of the molecule is InChI=1S/C7H6N2O2/c10-6-2-5-4(3-8-6)1-7(11)9-5/h2-3H,1H2,(H,8,10)(H,9,11).Safety and Hazards
Future Directions
The future directions for research on 6-Hydroxy-5-aza-2-oxindole and related compounds could involve the development of novel synthetic strategies to form new chemical entities in a stereoselective manner . This could include the development of new stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings . These structures are important for applications in medicinal chemistry, as intermediates or final products in total synthesis, and as model compounds for the development of enantioselective catalytic methodologies .
Mechanism of Action
Target of Action
Indole derivatives, a class of compounds to which 6-hydroxy-5-aza-2-oxindole belongs, are known to interact with a variety of cellular targets, including enzymes, receptors, and proteins .
Mode of Action
It’s worth noting that indole derivatives often exert their effects by binding to their targets, thereby modulating their activity . This can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic pathways .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways, depending on their specific targets . These can include pathways involved in cell proliferation, apoptosis, inflammation, and other cellular processes .
Result of Action
Given that indole derivatives can interact with a variety of cellular targets, it’s likely that the effects of this compound would be diverse and dependent on the specific context of its use .
Properties
IUPAC Name |
3,5-dihydro-1H-pyrrolo[3,2-c]pyridine-2,6-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O2/c10-6-2-5-4(3-8-6)1-7(11)9-5/h2-3H,1H2,(H,8,10)(H,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZDXZQUHIJMLCK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CNC(=O)C=C2NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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